Cas no 91004-29-4 (4-1-(hydroxyimino)ethylbenzoic acid)
4-1-(hydroxyimino)ethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[1-(hydroxyimino)ethyl]-
- 4-1-(hydroxyimino)ethylbenzoic acid
- 91004-29-4
-
- MDL: MFCD20544645
- Inchi: 1S/C9H9NO3/c1-6(10-13)7-2-4-8(5-3-7)9(11)12/h2-5,13H,1H3,(H,11,12)
- InChI Key: HWNGMYICKLHNOA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C(C)=NO)=CC=1)=O
Computed Properties
- Exact Mass: 179.058243149Da
- Monoisotopic Mass: 179.058243149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 69.9Ų
4-1-(hydroxyimino)ethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-253399-1.0g |
4-[1-(hydroxyimino)ethyl]benzoic acid |
91004-29-4 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-253399-1g |
4-[1-(hydroxyimino)ethyl]benzoic acid |
91004-29-4 | 1g |
$0.0 | 2023-09-14 |
4-1-(hydroxyimino)ethylbenzoic acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-1-(hydroxyimino)ethylbenzoic acid
4-(1-(Hydroxyimino)ethyl)benzoic Acid: A Comprehensive Overview
4-(1-(Hydroxyimino)ethyl)benzoic acid, identified by the CAS registry number 91004-29-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with this compound.
The chemical structure of 4-(1-(Hydroxyimino)ethyl)benzoic acid comprises a benzoic acid moiety substituted at the para position with a hydroxyiminoethyl group. This substitution introduces a hydroxylamine functionality, which is known for its reactivity and potential biological activity. The presence of the hydroxylamine group makes this compound a valuable precursor in various chemical transformations, including the synthesis of bioactive molecules.
Recent studies have highlighted the importance of hydroxyimino-containing compounds in medicinal chemistry. Researchers have explored the role of these compounds in modulating enzyme activities, particularly in the context of kinase inhibitors and protease inhibitors. The unique electronic properties of the hydroxylamine group enable it to act as a hydrogen bond donor or acceptor, which is crucial for molecular recognition and binding affinity.
In terms of synthesis, 4-(1-(Hydroxyimino)ethyl)benzoic acid can be prepared through several routes. One common method involves the reaction of benzene rings with appropriate substituents under controlled conditions to introduce the hydroxyiminoethyl group. Another approach utilizes nucleophilic aromatic substitution, where the hydroxylamine derivative acts as a nucleophile. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.
The pharmacological potential of this compound has been explored in recent years. Studies have shown that hydroxyimino-containing benzoic acids exhibit promising anti-inflammatory and antioxidant activities. These properties make them candidates for developing drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.
In addition to its pharmacological applications, 4-(1-(Hydroxyimino)ethyl)benzoic acid has also found use in material science. Its ability to form stable complexes with metal ions has led to its application in catalysis and sensor development. Researchers have reported enhanced catalytic activity when this compound is used as a ligand in transition metal complexes.
The environmental impact of synthesizing and using this compound has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, microwave-assisted synthesis and enzymatic catalysis are being explored as sustainable alternatives to traditional methods.
In conclusion, 4-(1-(Hydroxyimino)ethyl)benzoic acid, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its potential applications span across medicine, materials science, and environmental chemistry. As research progresses, new insights into its structure-function relationships will undoubtedly pave the way for innovative uses and improved synthetic methodologies.
91004-29-4 (4-1-(hydroxyimino)ethylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)